1-(mesitylsulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

• IUPAC Name: 2-phenyl-1-(2,4,6-trimethylphenyl)sulfonyl-4,5-dihydroimidazole
• InChI: InChI=1S/C18H20N2O2S/c1-13-11-14(2)17(15(3)12-13)23(21,22)20-10-9-19-18(20)16-7-5-4-6-8-16/h4-8,11-12H,9-10H2,1-3H3
• InChI Key: RFUZDRQVKLJMDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2CCN=C2C3=CC=CC=C3)C
• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol

Description

1-(mesitylsulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole, also known as mesitylsulfonylphenylimidazole (MSPI), is a heterocyclic organic compound. It is widely used in the field of organic chemistry as a reagent for the synthesis of various organic compounds. MSPI has a unique chemical structure that makes it a versatile reagent for the synthesis of various compounds.

Scientific Research Applications

Synthesis and Antiviral Activity

• Synthesis and Antiviral Properties : Novel derivatives of 1-aryl-4,5-dihydro-1H-imidazole, including 1-(mesitylsulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole, have been synthesized and tested for antiviral activity against Herpes simplex virus and Coxsackievirus B3, showing notable effectiveness (Rzadkowska et al., 2016).

Computational and Molecular Studies

• Computational Analysis : Computational studies, including density functional theory (DFT) calculations and molecular dynamics (MD) simulations, have been conducted on novel imidazole derivatives to predict their reactive properties and interactions with proteins, potentially leading to inhibitory activity against certain enzymes (Smitha et al., 2018).

Corrosion Inhibition

• Corrosion Inhibition : Research on imidazole derivatives, such as this compound, has revealed their potential as corrosion inhibitors. Studies have shown these compounds to be effective in protecting metals in acidic environments, with mechanisms involving both physical and chemical adsorption (Prashanth et al., 2021).

Antifungal Applications

• Antifungal Properties : Certain 1H-imidazole derivatives have been synthesized and found to be highly effective as antifungal agents, particularly in topical applications against dermatophytosis (Ogata et al., 1983).

Thermochemical Properties

• Thermochemical Studies : Studies on the thermochemical properties of various 1-(R-phenyl)-1H-imidazoles, including measurements of vapor pressures and enthalpies of vaporization, provide valuable information for practical applications of these compounds in various scientific fields (Emel’yanenko et al., 2017).

Antimicrobial Activity

• Antimicrobial Effects : The synthesis of novel imidazole derivatives, such as this compound, has led to the discovery of potent antimicrobial agents, effective against various bacterial strains (Narwal et al., 2012).

Reactivity and Surface Chemistry

• Reactivity Analysis : Detailed spectroscopic characterization and computational studies on imidazole derivatives have been conducted to understand their reactivity, molecular electrostatic potential, and interactions with water molecules, providing insights into their potential applications in surface chemistry and other fields (Hossain et al., 2018).